Cas no 102185-37-5 (Benzoyl coenzyme A lithium salt)

Benzoyl coenzyme A lithium salt is a high-purity biochemical reagent commonly used in enzymatic studies and metabolic research. Its lithium salt form enhances solubility in aqueous solutions, facilitating its use in in vitro assays. This compound serves as a critical substrate or intermediate in investigations of aromatic compound metabolism, particularly in studies involving benzoate degradation pathways. The lithium counterion contributes to improved stability compared to other salt forms, ensuring reliable performance in sensitive experiments. Its well-characterized structure allows for precise quantification in analytical applications. Researchers value this compound for its consistent quality, which supports reproducible results in studies of CoA-dependent enzymatic reactions.

Benzoyl coenzyme A lithium salt structure

102185-37-5 structure

Product Name:Benzoyl coenzyme A lithium salt

CAS No:102185-37-5

MF:C₂₈H₄₀LiN₇O₁₇P₃S

MW:878.581188201904

CID:893238

PubChem ID:16219009

Update Time:2025-06-09

Benzoyl coenzyme A lithium salt Chemical and Physical Properties

Names and Identifiers

- BENZOYL COENZYME A LITHIUM SALT
- BENZOYL COENZYME A LITHIUM
- coenzyme A benzoyl derivative, lithium salt
- Benzoyl CoA lithium salt
- S-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] benzenecarbothioate,lithium
- SCHEMBL19858958
- 102185-37-5
- J-000641
- Benzoyl coenzyme A lithium salt, >=90%
- Coenzyme A, S-benzoate, trilithium salt (9CI)
- MZTZMXZFJIIHOT-UHFFFAOYSA-N
- Benzoyl coenzyme A lithium salt
- Inchi： 1S/C28H40N7O17P3S.Li/c1-28(2,22(38)25(39)31-9-8-18(36)30-10-11-56-27(40)16-6-4-3-5-7-16)13-49-55(46,47)52-54(44,45)48-12-17-21(51-53(41,42)43)20(37)26(50-17)35-15-34-19-23(29)32-14-33-24(19)35;/h3-7,14-15,17,20-22,26,37-38H,8-13H2,1-2H3,(H,30,36)(H,31,39)(H,44,45)(H,46,47)(H2,29,32,33)(H2,41,42,43);
- InChI Key： MZTZMXZFJIIHOT-UHFFFAOYSA-N
- SMILES： S(C(C1C=CC=CC=1)=O)CCNC(CCNC(C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O.[Li]

Computed Properties

Exact Mass: 877.15000
Monoisotopic Mass: 878.15742843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 22
Heavy Atom Count: 57
Rotatable Bond Count: 21
Complexity: 1510
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 389Å²
XLogP3: -4.3

Experimental Properties

PSA: 421.19000
LogP: 1.77970

Benzoyl coenzyme A lithium salt Security Information

WGK Germany：3

Benzoyl coenzyme A lithium salt Pricemore >>

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